Cas no 1214376-31-4 (3-Fluoro-4-(4-fluorophenyl)pyridine)

• Product Name: 3-Fluoro-4-(4-fluorophenyl)pyridine
• CAS No: 1214376-31-4
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4925747
• PubChem ID: 46312739
• Update Time: 2025-09-23

3-Fluoro-4-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(4-fluorophenyl)pyridine
• 3-fluoro-4-(4-fluorophenyl)-pyridine
• 3-Fluoro-4-(4-fluorophenyl)pyridine

• Inchi： 1S/C11H7F2N/c12-9-3-1-8(2-4-9)10-5-6-14-7-11(10)13/h1-7H
• InChI Key： URLCYMOSLNOWLD-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-4-(4-fluorophenyl)pyridine

Introduction to 3-Fluoro-4-(4-fluorophenyl)pyridine (CAS No. 1214376-31-4)

3-Fluoro-4-(4-fluorophenyl)pyridine, with the chemical formula C₁₂H₉FN₂, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1214376-31-4, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of two fluorine atoms, make it a valuable building block for designing novel therapeutic agents with enhanced pharmacological properties.

The significance of 3-Fluoro-4-(4-fluorophenyl)pyridine lies in its versatility as a precursor in medicinal chemistry. The fluorine atoms introduce electronic and steric effects that can modulate the reactivity and binding affinity of the compound, thereby influencing its biological activity. This has led to its extensive use in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their promising applications in drug discovery. A notable area of investigation involves the use of such compounds as kinase inhibitors. For instance, studies have demonstrated that 3-Fluoro-4-(4-fluorophenyl)pyridine derivatives exhibit potent inhibitory effects against specific kinases involved in tumor growth and progression. These findings highlight the compound's potential as a lead molecule for developing targeted cancer therapies.

Moreover, the incorporation of fluorine into pyridine rings has been shown to improve metabolic stability and oral bioavailability of drug candidates. This is particularly crucial in pharmaceutical development, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy. The structural motif of 3-Fluoro-4-(4-fluorophenyl)pyridine aligns well with these requirements, making it an attractive scaffold for further optimization.

Recent advancements in computational chemistry have also contributed to the growing interest in fluorinated pyridines. Molecular modeling studies have revealed that the presence of fluorine atoms can enhance the binding affinity between the compound and its biological target by stabilizing key interactions. This has enabled researchers to design more effective derivatives with improved pharmacological properties.

The role of 3-Fluoro-4-(4-fluorophenyl)pyridine extends beyond kinase inhibition. Emerging evidence suggests that this compound and its derivatives may have applications in treating neurological disorders. For example, preliminary studies have indicated that certain fluorinated pyridines can modulate neurotransmitter activity, offering potential benefits in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's broad therapeutic potential.

In addition to its pharmaceutical applications, 3-Fluoro-4-(4-fluorophenyl)pyridine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. The ability to fine-tune these properties through structural modifications opens up new avenues for innovation in this field.

The synthesis of CAS No. 1214376-31-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of fluorine atoms into the pyridine core. These techniques not only enhance efficiency but also allow for greater control over the compound's structure.

Evaluation of the safety profile of 3-Fluoro-4-(4-fluorophenyl)pyridine is an essential step before its translation from laboratory research to clinical application. Toxicological studies have been conducted to assess its acute and chronic effects on living organisms. Preliminary results suggest that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development.

The future prospects of CAS No. 1214376-31-4 are vast and exciting. Ongoing research aims to explore new derivatives with enhanced biological activity and improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing novel therapeutic agents based on this scaffold to fruition.

In conclusion, 3-Fluoro-4-(4-fluorophenyl)pyridine, identified by its CAS number CAS No. 1214376-31-4, is a versatile and promising compound with significant applications in pharmaceuticals and materials science. Its unique structural features and favorable pharmacological properties make it a valuable tool for drug discovery and innovation.